Cas no 299465-12-6 (3-(5-Mercapto-1,3,4-oxadiazol-2-yl)phenol)

3-(5-Mercapto-1,3,4-oxadiazol-2-yl)phenol structure
299465-12-6 structure
Product Name:3-(5-Mercapto-1,3,4-oxadiazol-2-yl)phenol
CAS No:299465-12-6
MF:C8H6N2O2S
MW:194.210440158844
MDL:MFCD00806253
CID:3057052
PubChem ID:745318
Update Time:2025-04-21

3-(5-Mercapto-1,3,4-oxadiazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3-(5-Mercapto-1,3,4-oxadiazol-2-yl)phenol
    • CCG-15357
    • 3-(5-Mercapto-1,3,4-Oxadiazol-2-Yl)-Phenol
    • AO-365/08835025
    • 4V2
    • Q27455048
    • SR-01000394831-1
    • BBL000571
    • VS-00648
    • 3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)phenol
    • 299465-12-6
    • 5-(3-hydroxyphenyl)-3H-1,3,4-oxadiazole-2-thione
    • Oprea1_836042
    • PD182388
    • NSC524085
    • STK506749
    • 3-(5-Mercapto-[1,3,4]oxadiazol-2-yl)-phenol
    • SR-01000394831
    • MFCD00806253
    • NSC-524085
    • BDBM50320729
    • 5-[3-Hydroxyphenyl]-1,3,4-oxadiazole-2(3H)-thione
    • CS-0328061
    • AKOS000564154
    • 5-(3-hydroxyphenyl)-1,3,4-oxadiazole-2(3H)-thione
    • CHEMBL595356
    • MDL： MFCD00806253
    • Inchi： 1S/C8H6N2O2S/c11-6-3-1-2-5(4-6)7-9-10-8(13)12-7/h1-4,11H,(H,10,13)
    • InChI Key： CNOGHDSTUCQSOV-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(C2C=CC=C(C=2)O)O1

Computed Properties

  • Exact Mass: 194.01499861Da
  • Monoisotopic Mass: 194.01499861Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 85.9Ų

3-(5-Mercapto-1,3,4-oxadiazol-2-yl)phenol Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

3-(5-Mercapto-1,3,4-oxadiazol-2-yl)phenol Pricemore >>

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abcr
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